Cas no 7510-33-0 (N,N''-[(1E,2E)-1,2-diphenylethane-1,2-diylidene]dianiline)

• Product Name: N,N''-[(1E,2E)-1,2-diphenylethane-1,2-diylidene]dianiline
• CAS No: 7510-33-0
• MF: C₂₆H₂₀N₂
• MW: 360.450406074524
• CID: 981397
• PubChem ID: 436963
• Update Time: 2025-04-19

N,N''-[(1E,2E)-1,2-diphenylethane-1,2-diylidene]dianiline Chemical and Physical Properties

Names and Identifiers

• N,N''-[(1E,2E)-1,2-diphenylethane-1,2-diylidene]dianiline
• N,N',1,2-Tetraphenylethane-1,2-bisimine
• 1,2,3,4-Tetraphenyl-1,4-diaza-1,3-butadien
• 1,2,3,4-tetraphenyl-1,4-diaza-1,3-butadiene
• 1,2,N,N'-Tetraphenylethane-1,2-diimine
• N,N'-(1,2-diphenylethane-1,2-diylidene)dianiline
• N,N'-(1,2-diphenyl-ethane-1,2-diylidene)dianiline
• N,N'-(1,2-Diphenylethanediylidene)bis(aniline)
• N,N'-Diphenyl-1,2-diphenylethane-1,2-diimine
• N,N'-diphenylbenzil diimine
• MFCD00195810
• Benzenamine,N'-(1,2-diphenyl-1,2-ethanediylidene)bis-
• AKOS024399310
• NSC405659
• YBGSMMQIEMVNHB-NBHCHVEOSA-N
• N-[(E,2E)-1,2-Diphenyl-2-(phenylimino)ethylidene]aniline
• AQ-008/41080406
• SCHEMBL18523704
• 1,2-Diphenyl-1,2-bis[(N-phenyl)imino]ethane
• N-[1,2-diphenyl-2-(phenylimino)ethylidene]-N-phenylamine
• doi:10.14272/YBGSMMQIEMVNHB-NBHCHVEOSA-N.2
• NSC-405659
• N-[(E,2E)-1,2-Diphenyl-2-(phenylimino)ethylidene]aniline #
• N,N',1,2-tetraphenylethane-1,2-diimine
• Benzenamine, N,N'-(1,2-diphenyl-1,2-ethanediylidene)bis-
• Benzildianil
• 7510-33-0
• 10.14272/YBGSMMQIEMVNHB-NBHCHVEOSA-N.2

• Inchi： 1S/C26H20N2/c1-5-13-21(14-6-1)25(27-23-17-9-3-10-18-23)26(22-15-7-2-8-16-22)28-24-19-11-4-12-20-24/h1-20H/b27-25+,28-26+
• InChI Key： YBGSMMQIEMVNHB-NBHCHVEOSA-N
• SMILES： N(/C1C=CC=CC=1)=C(/C1C=CC=CC=1)\C(\C1C=CC=CC=1)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.1628
• Monoisotopic Mass: 360.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72
• LogP: 6.62840